Cas no 874787-76-5 (N-(1,1-dioxo-1lambda6-thiolan-3-yl)-N-(2-methylpropyl)-4-(morpholine-4-sulfonyl)benzamide)

• Product Name: N-(1,1-dioxo-1lambda6-thiolan-3-yl)-N-(2-methylpropyl)-4-(morpholine-4-sulfonyl)benzamide
• CAS No: 874787-76-5
• MF: C₁₉H₂₈N₂O₆S₂
• MW: 444.56542301178
• CID: 5911798
• PubChem ID: 16268906
• Update Time: 2025-10-29

N-(1,1-dioxo-1lambda6-thiolan-3-yl)-N-(2-methylpropyl)-4-(morpholine-4-sulfonyl)benzamide Chemical and Physical Properties

Names and Identifiers

• N-(1,1-dioxo-1lambda6-thiolan-3-yl)-N-(2-methylpropyl)-4-(morpholine-4-sulfonyl)benzamide
• F2545-0310
• SMR000811042
• Z26981785
• N-(1,1-dioxothiolan-3-yl)-N-(2-methylpropyl)-4-morpholin-4-ylsulfonylbenzamide
• AKOS024659334
• AB00912203-05
• 874787-76-5
• MLS001234857
• CHEMBL1457116
• HMS3008P06
• N-(1,1-dioxidotetrahydrothiophen-3-yl)-N-isobutyl-4-(morpholinosulfonyl)benzamide

• Inchi： 1S/C19H28N2O6S2/c1-15(2)13-21(17-7-12-28(23,24)14-17)19(22)16-3-5-18(6-4-16)29(25,26)20-8-10-27-11-9-20/h3-6,15,17H,7-14H2,1-2H3
• InChI Key： PDVKIRQKAYJWPD-UHFFFAOYSA-N
• SMILES： C(N(C1CCS(=O)(=O)C1)CC(C)C)(=O)C1=CC=C(S(N2CCOCC2)(=O)=O)C=C1

Computed Properties

• Exact Mass: 444.13887896g/mol
• Monoisotopic Mass: 444.13887896g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 29
• Rotatable Bond Count: 6
• Complexity: 771
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 118Ų

Additional information on N-(1,1-dioxo-1lambda6-thiolan-3-yl)-N-(2-methylpropyl)-4-(morpholine-4-sulfonyl)benzamide

Comprehensive Overview of N-(1,1-dioxo-1lambda6-thiolan-3-yl)-N-(2-methylpropyl)-4-(morpholine-4-sulfonyl)benzamide (CAS 874787-76-5)

N-(1,1-dioxo-1lambda6-thiolan-3-yl)-N-(2-methylpropyl)-4-(morpholine-4-sulfonyl)benzamide (CAS 874787-76-5) is a sophisticated synthetic compound that has garnered significant attention in pharmaceutical and biochemical research. This molecule features a unique combination of functional groups, including a sulfonylbenzamide core, a morpholine ring, and a thiolane derivative, making it a versatile candidate for drug discovery and development. Researchers are particularly interested in its potential applications in modulating protein-protein interactions and enzyme inhibition, which are hot topics in modern medicinal chemistry.

The structural complexity of N-(1,1-dioxo-1lambda6-thiolan-3-yl)-N-(2-methylpropyl)-4-(morpholine-4-sulfonyl)benzamide (CAS 874787-76-5) allows it to interact with biological targets in a highly specific manner. Recent studies have explored its role in targeting G-protein-coupled receptors (GPCRs) and kinase signaling pathways, which are critical in diseases like cancer and inflammatory disorders. Given the rising demand for precision medicine, this compound's ability to selectively bind to these targets positions it as a promising scaffold for next-generation therapeutics.

From a synthetic chemistry perspective, the preparation of N-(1,1-dioxo-1lambda6-thiolan-3-yl)-N-(2-methylpropyl)-4-(morpholine-4-sulfonyl)benzamide (CAS 874787-76-5) involves multi-step organic transformations, including sulfonylation, amide coupling, and heterocyclic functionalization. These processes are often optimized for yield and purity, as impurities can significantly impact biological activity. The compound's physicochemical properties, such as solubility and stability, are also key considerations for formulation scientists working on drug delivery systems.

In the context of AI-driven drug discovery, N-(1,1-dioxo-1lambda6-thiolan-3-yl)-N-(2-methylpropyl)-4-(morpholine-4-sulfonyl)benzamide (CAS 874787-76-5) has been the subject of computational modeling studies. Machine learning algorithms are increasingly used to predict its binding affinities and optimize its structure for enhanced efficacy. This aligns with the growing trend of integrating cheminformatics and bioinformatics tools to accelerate the drug development pipeline.

Another area of interest is the compound's potential role in neurodegenerative disease research. With the global burden of conditions like Alzheimer's and Parkinson's rising, scientists are investigating molecules that can cross the blood-brain barrier (BBB) and modulate pathological pathways. The morpholine and sulfonyl moieties in this compound may contribute to its BBB permeability, making it a valuable probe for preclinical studies.

Environmental and regulatory aspects of N-(1,1-dioxo-1lambda6-thiolan-3-yl)-N-(2-methylpropyl)-4-(morpholine-4-sulfonyl)benzamide (CAS 874787-76-5) are also under scrutiny. As the pharmaceutical industry moves toward greener chemistry, researchers are evaluating sustainable synthesis routes and the compound's biodegradability. These efforts are part of a broader push to align drug development with Environmental, Social, and Governance (ESG) principles.

In summary, N-(1,1-dioxo-1lambda6-thiolan-3-yl)-N-(2-methylpropyl)-4-(morpholine-4-sulfonyl)benzamide (CAS 874787-76-5) represents a compelling case study in modern drug discovery. Its multifaceted applications, from targeted therapy to computational chemistry, highlight its relevance in addressing some of the most pressing challenges in biomedical science. As research progresses, this compound may pave the way for innovative treatments that leverage its unique structural and functional properties.